Cas no 210491-40-0 (Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester)
210491-40-0 structure
Product name:Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester
Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester
- 210491-40-0
- Methyl 2,6-bis(trifluoromethyl)-4-methoxybenzoate
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- Inchi： InChI=1S/C11H8F6O3/c1-19-5-3-6(10(12,13)14)8(9(18)20-2)7(4-5)11(15,16)17/h3-4H,1-2H3
- InChI Key： DDVKSLAUQRUVEJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 302.03776309Da
- Monoisotopic Mass: 302.03776309Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3.5
Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015463-1g |
Methyl 2,6-bis(trifluoromethyl)-4-methoxybenzoate |
210491-40-0 | 97% | 1g |
$1504.90 | 2023-09-02 |
Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Related Literature
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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M. Mohsen Mahmoodi,Stephanie A. Fisher,Roger Y. Tam,Philip C. Goff,Reid B. Anderson,Jane E. Wissinger,David A. Blank,Molly S. Shoichet,Mark D. Distefano Org. Biomol. Chem., 2016,14, 8289-8300
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Primož Šket,Martin Črnugelj,Wiktor Koźmiński,Janez Plavec Org. Biomol. Chem., 2004,2, 1970-1973
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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10. A bionic paired hydrogen-bond strategy for extending organic π-conjugation to regulate emission†Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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